Cas no 32152-70-8 (Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-)
32152-70-8 structure
Product Name:Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-
CAS No:32152-70-8
MF:C23H37NO5
MW:407.543587446213
CID:310632
PubChem ID:161735
Update Time:2025-04-19
Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)- Chemical and Physical Properties
Names and Identifiers
-
- Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-
- Aconitane-8,14-diol, 20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1alpha,14alpha,16beta)-
- 11-Ethyl-13-(hydroxymethyl)-6,16-dimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8-diol
- 32152-70-8
- Cammaconine
- Columbiananine
- DTXSID70954021
- CHEBI:3340
- Q27106034
- 20-ethyl-4-(hydroxymethyl)-1,16-dimethoxyaconitane-8,14-diol
- C08666
- (1S,2R,3R,4S,5S,6S,8S,9S,13S,16S,17R)-11-ethyl-13-(hydroxymethyl)-6,16-dimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8-diol
-
- Inchi: 1S/C23H37NO5/c1-4-24-10-21(11-25)6-5-17(29-3)23-13-7-12-15(28-2)9-22(27,18(13)19(12)26)14(20(23)24)8-16(21)23/h12-20,25-27H,4-11H2,1-3H3
- InChI Key: WCEASIFXIDFWHE-UHFFFAOYSA-N
- SMILES: OC12CC(C3C(C1C(C3)C13C(CCC4(CO)CN(CC)C1C2CC34)OC)O)OC
Computed Properties
- Exact Mass: 407.267
- Monoisotopic Mass: 407.267
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 82.4Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 540.5°Cat760mmHg
- Flash Point: 280.7°C
- Refractive Index: 1.612
- LogP: 0.81500
Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
32152-70-8 (Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-) Related Products
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